2-[2-[2-(2-Hydroxyethoxy)ethylthio]ethoxy]ethanol

• CAS No.: 64036-00-6
• Molecular Formula: C8H18O4S
• Molecular Weight: 210.29 g/mol
• IUPAC Name: 2-[2-[2-(2-hydroxyethoxy)ethylsulfanyl]ethoxy]ethanol
• InChI: InChI=1S/C8H18O4S/c9-1-3-11-5-7-13-8-6-12-4-2-10/h9-10H,1-8H2
• InChI Key: KWHMEFJLTCULBB-UHFFFAOYSA-N
• Canonical SMILES: C(COCCSCCOCCO)O
• Related CAS: 62859-02-3

Description

2-[2-[2-(2-Hydroxyethoxy)ethylthio]ethoxy]ethanol is a useful research compound. Its molecular formula is C8H18O4S and its molecular weight is 210.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The reaction between sodium sulfide and two moles of 2-(2'-chloroethoxy)ethanol yields the intermediate compound 1,11-dihydroxy-3,9-dioxa-6-thiaundecane; ##STR5## Halogenation of the thiaundecane intermediate with thionyl chloride in dimethylsulfoxide (DMF) yields Intermediate A: ##STR6## Condensation of Intermediate A with 1,5-dimercapto-3-oxapentane in an aqueous-ethanol solution of sodium carbonate yields Compound 3: ##STR7##